Cas no 1261888-62-3 (3-Fluoro-4-(3-fluoro-4-methoxyphenyl)phenol)

• Product Name: 3-Fluoro-4-(3-fluoro-4-methoxyphenyl)phenol
• CAS No: 1261888-62-3
• MF: C₁₃H₁₀F₂O₂
• MW: 236.214110851288
• MDL: MFCD18313776
• CID: 2761420
• PubChem ID: 53219456
• Update Time: 2025-05-19

3-Fluoro-4-(3-fluoro-4-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• AKOS017557279
• 1261888-62-3
• MFCD18313776
• 2,3'-Difluoro-4'-methoxy[1,1'-biphenyl]-4-ol
• 3-Fluoro-4-(3-fluoro-4-methoxyphenyl)phenol, 95%
• 3-FLUORO-4-(3-FLUORO-4-METHOXYPHENYL)PHENOL
• DTXSID90684292
• 3-Fluoro-4-(3-fluoro-4-methoxyphenyl)phenol

• MDL： MFCD18313776
• Inchi： 1S/C13H10F2O2/c1-17-13-5-2-8(6-12(13)15)10-4-3-9(16)7-11(10)14/h2-7,16H,1H3
• InChI Key： NYLJLAFQCDZANZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(=C(C=1)F)OC)O

Computed Properties

• Exact Mass: 236.06488588Da
• Monoisotopic Mass: 236.06488588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Fluoro-4-(3-fluoro-4-methoxyphenyl)phenol

Professional Introduction to Compound with CAS No. 1261888-62-3 and Product Name: 3-Fluoro-4-(3-fluoro-4-methoxyphenyl)phenol

The compound with the CAS number 1261888-62-3 and the product name 3-Fluoro-4-(3-fluoro-4-methoxyphenyl)phenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development.

The molecular structure of 3-Fluoro-4-(3-fluoro-4-methoxyphenyl)phenol consists of a biphenyl core with fluorine and methoxy substituents strategically positioned. The presence of fluorine atoms at both the 3-position and the 4-position of one of the phenyl rings introduces a high degree of electronic complexity, which can significantly influence the compound's reactivity, solubility, and metabolic stability. This structural feature makes it particularly interesting for researchers exploring novel pharmacophores.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds for their enhanced bioavailability and metabolic stability. The introduction of fluorine atoms into aromatic rings can modulate electronic effects, lipophilicity, and binding affinity to biological targets. The specific arrangement of fluorine and methoxy groups in 3-Fluoro-4-(3-fluoro-4-methoxyphenyl)phenol suggests that it may exhibit favorable properties for drug-like characteristics, including improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The biphenyl core is a well-known scaffold in medicinal chemistry, often used in the design of drugs targeting various diseases. By modifying the substituents on this core, researchers can fine-tune the properties of the resulting compounds to achieve desired biological activities. The presence of both fluorine and methoxy groups provides a rich chemical space for further derivatization, allowing for the exploration of multiple therapeutic avenues.

Recent studies have demonstrated that fluorinated phenols exhibit promising activities in several therapeutic areas. For instance, they have shown potential as antiviral agents, anti-inflammatory compounds, and even as precursors to anticancer drugs. The structural features of 3-Fluoro-4-(3-fluoro-4-methoxyphenyl)phenol align well with these findings, suggesting that it may possess similar bioactivities. Further research is needed to fully elucidate its pharmacological properties, but preliminary data are encouraging.

The synthesis of 3-Fluoro-4-(3-fluoro-4-methoxyphenyl)phenol involves a series of well-established organic reactions, including cross-coupling reactions and functional group transformations. The use of advanced synthetic methodologies allows for high yields and purity, which are crucial for pharmaceutical applications. The ability to produce this compound efficiently will facilitate its use in both academic research and industrial drug development.

From a computational chemistry perspective, the study of 3-Fluoro-4-(3-fluoro-4-methoxyphenyl)phenol has provided valuable insights into the influence of fluorine substitution on molecular properties. Techniques such as density functional theory (DFT) calculations have been employed to understand the electronic structure and reactivity of this compound. These studies not only enhance our fundamental understanding but also guide experimental efforts toward optimizing its properties.

The potential applications of 3-Fluoro-4-(3-fluoro-4-methoxyphenyl)phenol extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable candidate for materials science applications as well. For example, it could be used in the development of advanced polymers or organic electronic materials where fluorinated aromatic compounds contribute to improved performance characteristics.

In conclusion, 3-Fluoro-4-(3-fluoro-4-methoxyphenyl)phenol (CAS No. 1261888-62-3) represents a promising compound with significant potential in pharmaceutical and materials science applications. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for further research and development. As our understanding of fluorinated aromatic compounds continues to grow, so too will the opportunities for innovation derived from this class of molecules.